1H-Imidazole, 1-(1-naphthalenylmethyl)-

• IUPAC Name: 1-(naphthalen-1-ylmethyl)imidazole
• InChI: InChI=1S/C14H12N2/c1-2-7-14-12(4-1)5-3-6-13(14)10-16-9-8-15-11-16/h1-9,11H,10H2
• InChI Key: MMPXKUSIQTTZCJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2CN3C=CN=C3
• Molecular Formula: C14H12N2
• DSSTOX Substance ID: DTXSID10343213
• Molecular Weight: 208.26 g/mol
• Solubility: 30.2 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 72459-37-1

Description

Imidazole is a heterocyclic compound. It’s a type of organic compound that contains an imidazole ring, which consists of two nitrogen atoms and three carbon atoms. The molecular formula of imidazole is C3H4N2.

Synthesis Analysis

The synthesis of imidazole derivatives can be complex and varies depending on the specific compound being synthesized.

Molecular Structure Analysis

The molecular structure of imidazole consists of a five-membered ring, which includes two nitrogen atoms and three carbon atoms. The molecular weight of imidazole is 68.0773.

Physical And Chemical Properties Analysis

Imidazole has a molecular weight of 68.0773. The specific physical and chemical properties would depend on the exact derivative of imidazole.

Scientific Research Applications

Synthesis and Pharmacokinetics

• One-Pot Synthesis : The compound has been used in a one-pot synthesis process for creating nonacidic anti-inflammatory and analgesic agents. This synthesis approach is valuable in pharmacokinetics and metabolism studies (Odasso & Toja, 1983).

Material Science and Sensing Applications

• White-Light Emission and Sensing : A derivative of 1H-Imidazole shows potential in material science for its solid-state bright white-light emission and mechanochromic behavior. It can act as a ratiometric luminescence sensor for aluminum and pyrophosphate in solutions (Sinha, Chowdhury, Ghorai, & Ghosh, 2019).

Anticonvulsant Properties

• Anticonvulsant Activity : 1-(Naphthylalkyl)-1H-imidazole derivatives have been found to exhibit potent anticonvulsant activity. Their structure-activity relationships indicate a high therapeutic index between anticonvulsant and depressant activity (Walker, Wallach, & Hirschfeld, 1981).

Organic Light-Emitting Diodes (OLEDs)

• OLED Performance : Research into 1H-Imidazole derivatives for OLEDs has shown that they offer significant performance improvements in single-layer devices, exhibiting high external quantum efficiency and low turn-on voltage, especially in deep-blue light-emitting applications (Liu et al., 2015).

Crystallography and Chemistry

• Crystal Structures : The crystal structures of substituted 1H-imidazole-4,5-dicarbonitrile compounds, used as catalysts, have been reported. These studies contribute to understanding the molecular configurations essential for catalytic reactions (Bats, Schell, & Engels, 2013).

Mechanism of Action

The mechanism of action of imidazole derivatives can vary widely and depends on their specific chemical structure and the biological system in which they are acting.

Safety and Hazards

The safety and hazards associated with imidazole and its derivatives would depend on the specific compound. Always refer to the appropriate safety data sheets for information on handling, storage, and disposal.

Future Directions

The future directions of research into imidazole and its derivatives could include the development of new synthetic methods, exploration of their biological activity, and their potential use in the development of new drugs.

Synthesis routes and methods I

Procedure details

A solution of fumaric acid (0.21 g) in hot ethanol (10 ml) was added to a solution of 1-(1-naphthylmethyl)imidazole (0.4 g) in ethanol (5 ml). After boiling for 10 minutes, the solution was evaporated under reduced pressure to afford a white solid. Recrystallisation of the solid from ethanol afforded 1-(1-naphthylmethyl)imidazole, hydrogen fumarate, m.p. 159°-161° C.

Synthesis routes and methods II

Procedure details

A mixture of imidazole (15.4 g) and 1-chloromethyl-naphthalene (14.9 ml, 0.1 mol) in 200 ml of methylene chloride was stirred at room temperature overnight. The mixture was stirred with 200 ml of water, the layers were separated, the organic layer was washed with water (2×200 ml), the resulting solids were removed by filtration and then the organic layer was stirred with 30 ml of conc. HCl and 200 ml of water. The methylene chloride layer was discarded, and the aqueous layer was extracted with 100 ml of ether. The above aqueous layer was basified with 3N NaOH solution, extracted with methylene chloride, and the organic layer was dried over magnesium sulfate. The above organic solution was concentrated in vacuo to afford 13.58 g of 1-(1-naphthylmethyl)imidazole.